Cas no 1805280-69-6 (3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester
• CAS No: 1805280-69-6
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5211100
• Update Time: 2025-10-31

3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester

• Inchi： 1S/C10H12F2N2O2/c1-2-16-10(15)8-5-14-4-7(9(11)12)6(8)3-13/h4-5,9H,2-3,13H2,1H3
• InChI Key： QQDLJKALTYAKIC-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(F)F)C(CN)=C1C(OCC)=O

Additional information on 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester (CAS No. 1805280-69-6)

The compound 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester (CAS No. 1805280-69-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with aminomethyl and difluoromethyl groups, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS No. 1805280-69-6 is particularly noteworthy, as fluorine incorporation often improves pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to fine-tune molecular interactions. Additionally, the ethyl ester moiety offers versatility in synthetic transformations, enabling further derivatization for targeted applications.

From a synthetic perspective, 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester is often explored as a building block for heterocyclic scaffolds. Its aminomethyl group provides a handle for conjugation or further functionalization, making it a popular choice for combinatorial chemistry libraries. Given the rising interest in small-molecule therapeutics, this compound has garnered attention in high-throughput screening campaigns aimed at identifying novel bioactive agents.

The compound's relevance extends to agrochemical research, where pyridine-based structures are frequently employed in the design of herbicides and fungicides. The difluoromethyl substitution could enhance ligand-receptor interactions in plant systems, offering a pathway to more efficient crop protection solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of CAS No. 1805280-69-6.

Analytical characterization of 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are critical for research and industrial applications. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and handling protocols.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for fluorinated pyridines, including CAS No. 1805280-69-6. Efforts focus on minimizing hazardous byproducts and optimizing atom economy, reflecting broader industry shifts toward environmentally friendly practices. This aligns with growing consumer and regulatory demands for sustainable chemical production.

Looking ahead, 3-Pyridinecarboxylic acid, 4-(aminomethyl)-5-(difluoromethyl)-, ethyl ester is poised to play a pivotal role in advancing precision medicine and smart agrochemicals. Its structural features offer a robust platform for innovation, catering to evolving needs in life sciences and material engineering. As research continues, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutics and crop solutions.